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Compound of Interest

Compound Name: Desisopropylatrazine-d5

Cat. No.: B562979 Get Quote

For immediate release: Ensuring the safe and compliant disposal of laboratory chemicals is

paramount for the protection of personnel and the environment. This document provides

essential, step-by-step guidance for the proper disposal of Desisopropylatrazine-d5, a

deuterated metabolite of atrazine commonly used in environmental and agricultural research.

Adherence to these procedures is critical for maintaining a safe laboratory environment and

complying with regulatory standards.

Desisopropylatrazine-d5, while not classified as hazardous for transport in its pure form, is

often supplied in a solvent solution, such as acetone or acetonitrile.[1][2] These solutions are

typically classified as hazardous due to the flammability and potential toxicity of the solvent.[1]

[3] Therefore, the entire mixture must be treated as hazardous waste. Improper disposal of

pesticide-related wastes can be a violation of federal law.[4]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[5]

Skin Protection

Wear chemical-impermeable gloves (e.g., nitrile

rubber) and a lab coat.[5] Ensure gloves are

inspected before use.

Respiratory Protection
If working outside a fume hood or if vapors are

likely, use a full-face respirator.[5]

Handle Desisopropylatrazine-d5 and its solutions in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of vapors.[5] Avoid all contact with skin and eyes.[5]

Step-by-Step Disposal Protocol
The disposal of Desisopropylatrazine-d5 waste must be handled through your institution's

hazardous waste program, typically managed by the Environmental Health & Safety (EHS)

department. Never dispose of this chemical down the drain or in regular trash.[6][7]

Evaporation is not an acceptable method of disposal.[5][6]

Step 1: Waste Identification and Segregation

Identify the Waste Stream: Your waste will consist of the Desisopropylatrazine-d5 solution,

any contaminated materials (e.g., pipette tips, wipes), and the first rinse of any emptied

containers.[8]

Segregate Waste: Collect Desisopropylatrazine-d5 waste separately from other chemical

waste streams to prevent accidental mixing of incompatible substances. For instance, keep

halogenated solvent waste separate from non-halogenated solvent waste.[9] Store acids and

bases separately.[5]

Step 2: Waste Accumulation and Container Management

Select a Proper Container: Use a container that is chemically compatible with the waste.[4]

Often, the original container is suitable if it is in good condition.[5] Otherwise, a clean, leak-
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proof container with a secure screw cap is required.[5] The container must be free of

damage or deterioration.[4]

Accumulate Waste: Add the waste to the designated container. Do not fill the container more

than 90% full to allow for vapor expansion.[5]

Keep Container Closed: The waste container must be kept tightly sealed at all times, except

when adding waste.[6][8]

Step 3: Labeling the Hazardous Waste Container

Proper labeling is a critical regulatory requirement. As soon as the first drop of waste is added,

affix a hazardous waste label provided by your institution's EHS department.[10]

Table 2: Information Required on a Hazardous Waste Label

Label Field Description

"Hazardous Waste"
The words "Hazardous Waste" must be clearly

visible.[11]

Generator Information
Your name, department, building, and room

number.[10][12]

Accumulation Start Date
The date the first drop of waste was added to

the container.[10][13]

Chemical Composition

List the full chemical name and percentage of

each component, including the solvent.[10][12]

For example: "Desisopropylatrazine-d5 (<1%),

Acetone (>99%)". Do not use abbreviations.[10]

Hazard Identification

Check the appropriate hazard boxes (e.g.,

Flammable, Toxic) as indicated on the Safety

Data Sheet (SDS).[12]

Step 4: Storage in a Satellite Accumulation Area (SAA)
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Designate an SAA: Store the labeled waste container in a designated Satellite Accumulation

Area within your laboratory.[1] This area must be at or near the point of waste generation.[1]

Use Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills from spreading.[2][8]

Segregate Incompatibles: Ensure the SAA is organized to keep incompatible waste types

separated.[8]

Step 5: Arranging for Waste Pickup

Monitor Accumulation Limits: Do not exceed the storage limits for your SAA (typically 55

gallons for total hazardous waste).[1]

Request Pickup: Once the container is full or you are finished generating this waste stream,

contact your institution's EHS department or follow their established procedures to request a

waste pickup.[1][9]

Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper disposal of

Desisopropylatrazine-d5 waste.
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By adhering to these detailed procedures, researchers can ensure the safe handling and

compliant disposal of Desisopropylatrazine-d5, contributing to a secure and responsible

laboratory environment. For specific questions regarding your institution's policies, always

consult your Environmental Health & Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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